Cas no 1368696-87-0 (1-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine)

• Product Name: 1-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine
• CAS No: 1368696-87-0
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 5811814
• PubChem ID: 82281108
• Update Time: 2025-10-31

1-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine
• [1-(2,3-dihydro-1H-inden-5-yl)cyclopropyl]methanamine
• EN300-1836289
• 1368696-87-0

• Inchi： 1S/C13H17N/c14-9-13(6-7-13)12-5-4-10-2-1-3-11(10)8-12/h4-5,8H,1-3,6-7,9,14H2
• InChI Key： BCXATYIBTRCRAE-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC3CCCC=3C=2)CC1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine

Recent Advances in the Study of 1-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine (CAS: 1368696-87-0)

The compound 1-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine (CAS: 1368696-87-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethanamine moiety attached to a dihydroindene scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 1-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The synthetic approach involved a multi-step process, including the formation of the cyclopropyl ring via a Simmons-Smith reaction, followed by functional group transformations to yield the final product. This advancement is critical for enabling further pharmacological and clinical studies.

Pharmacologically, 1-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine has been investigated for its potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound exhibits affinity for serotonin and dopamine receptors, indicating possible applications in the treatment of neurological and psychiatric disorders such as depression and Parkinson's disease. Notably, a recent preclinical study highlighted its neuroprotective effects in a rodent model of neurodegeneration, further underscoring its therapeutic potential.

In addition to its neurological applications, research has also explored the compound's role in oncology. A 2024 study published in Cancer Research revealed that 1-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine could inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways involved in cell cycle regulation. These findings open new avenues for the development of targeted cancer therapies, although further mechanistic studies are required to fully elucidate its mode of action.

Despite these promising developments, challenges remain in the clinical translation of 1-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Current efforts are focused on structural modifications to enhance its drug-like properties while retaining its pharmacological efficacy.

In conclusion, 1-(2,3-dihydro-1H-inden-5-yl)cyclopropylmethanamine (CAS: 1368696-87-0) represents a compelling candidate for further investigation in both neurological and oncological research. The recent advancements in its synthesis and preliminary pharmacological profiling provide a solid foundation for future studies. As research progresses, this compound may emerge as a valuable tool for understanding disease mechanisms and developing novel therapeutics.